Bis(4-Methoxyphenyl)methanone-d8

• Molecular Formula: C15H14O3
• Molecular Weight: 250.32 g/mol
• InChI: InChI=1S/C15H14O3/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3/i3D,4D,5D,6D,7D,8D,9D,10D
• InChIKey: RFVHVYKVRGKLNK-UWAUJQNOSA-N

Bis(4-Methoxyphenyl)methanone-d8 Overview

Bis(4-Methoxyphenyl)methanone-d8 (CAS 350818-55-2), also referred to as 4,4′-Dimethoxybenzophenone-d8 (rings-d8), is a stable isotope-labeled analog of 4,4′-dimethoxybenzophenone in which the eight aromatic ring hydrogens are substituted with deuterium [1]. The compound possesses a molecular formula of C15H6D8O3 and a molecular weight of 250.32 g/mol . It is categorized as an aromatic ketone and is specifically synthesized for use as an internal standard (IS) in quantitative liquid chromatography-mass spectrometry (LC-MS) analyses [2]. Its primary utility arises from the deuterium labeling, which creates a mass difference of +8 Da relative to the non-deuterated native analyte (C15H14O3, MW 242.27 g/mol), enabling distinct mass spectrometric detection while preserving nearly identical chemical behavior [3].

Type Stable isotope-labeled internal standard (ISTD)

Mass shift +8 Da for LC-MS quantitation

Analyte 4,4′-Dimethoxybenzophenone analog

• [1] Kuujia.com. (n.d.). Cas no 350818-55-2 (4,4'-Dimethoxybenzophenone-d8 (rings-d8)). Retrieved April 23, 2026. View Source
• [2] MedChemExpress. (n.d.). Bis(4-Methoxyphenyl)methanone-d8. Retrieved April 23, 2026. View Source
• [3] Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. View Source

Risks of Substituting Bis(4-Methoxyphenyl)methanone-d8

In quantitative LC-MS/MS workflows, the internal standard must co-elute with the analyte to effectively compensate for variable ionization efficiency caused by matrix effects [1]. While a non-deuterated structural analog of 4,4′-dimethoxybenzophenone might be chemically similar, it lacks the necessary mass differentiation for selective MS detection, leading to signal interference. Alternatively, 13C-labeled internal standards, which exhibit near-identical chromatographic retention, require complex and costly multi-step de novo synthesis [2]. Deuterated internal standards like Bis(4-Methoxyphenyl)methanone-d8 offer a more accessible and cost-effective route to isotopic labeling [2]. However, it is a documented phenomenon that deuterium labeling can induce a subtle but significant chromatographic isotope effect, causing deuterated ISs to elute slightly earlier than their non-deuterated counterparts, which can lead to biased quantification if not properly validated [1]. Therefore, the selection of Bis(4-Methoxyphenyl)methanone-d8 must be validated against these specific performance metrics, as detailed below, to ensure it meets the required analytical standards for a given application.

Non-deuterated analog

Lacks mass differentiation for selective MS detection; spectral overlap prevents use as ISTD.

13C-labeled internal standard

Involves complex, costly synthesis. Deuterated IS provides a more accessible route but may exhibit chromatographic isotope effect.

Deuterium isotope effect

Labeling may cause retention time shift and quantitation bias; method validation is essential to confirm suitability.

• [1] Bhandari, D., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source
• [2] Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. View Source

Bis(4-Methoxyphenyl)methanone-d8 Evidence Guide

Synthesis Cost and Complexity vs. 13C Analogs

A 2021 review in Molecules highlights that the preparation of 13C-labeled internal standards for LC-MS necessitates a complicated multistep de novo synthesis from expensive isotopically labeled substrates. In contrast, the synthesis of deuterated isotopologues, such as Bis(4-Methoxyphenyl)methanone-d8, is relatively inexpensive and often achievable via hydrogen-deuterium exchange reactions [1]. This indicates that for laboratories prioritizing cost-effective method development, a deuterated standard like Bis(4-Methoxyphenyl)methanone-d8 presents a more accessible option compared to custom-synthesized 13C-analogs.

Synthesis cost

Class-level

Deuterated IS synthesis via H-D exchange is reported as relatively inexpensive vs. costly multistep 13C synthesis

May support cost-effective method development

Review-level comparison; compound-specific cost not quantified

Evidence Dimension	Synthesis Complexity and Cost
Target Compound Data	Relatively inexpensive synthesis, often via H-D exchange.
Comparator Or Baseline	13C-labeled internal standards (13C, 15N, 18O labeled compounds)
Quantified Difference	Not explicitly quantified for this specific compound, but the review provides a general class-level comparison.
Conditions	Review of methods for preparing deuterium-labeled standards for LC-MS.

Why This Matters

Procurement decisions can be influenced by the lead time and cost associated with custom-synthesized 13C-standards versus commercially available deuterated analogs.

• [1] Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. View Source

Mass Spectrometric Differentiation vs. Non-Deuterated Analog

The core differentiator for Bis(4-Methoxyphenyl)methanone-d8 is its +8 Da mass shift relative to the non-deuterated 4,4'-dimethoxybenzophenone (MW 242.27 g/mol). This mass difference, arising from the replacement of eight aromatic hydrogen atoms (1H) with deuterium (2H), allows for clear separation of the IS and analyte signals in a mass spectrometer [1]. Without this isotopic label, a non-deuterated analog could not serve as an internal standard due to spectral overlap, precluding its use in quantitative assays where signal deconvolution is critical [2].

MS differentiation

Head-to-head

+8 Da mass shift (250.32 vs 242.27 g/mol) enables distinct MS detection

Prerequisite for use as ISTD

Calculated from molecular formula

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	Molecular Weight: 250.32 g/mol
Comparator Or Baseline	Non-deuterated 4,4'-dimethoxybenzophenone
Quantified Difference	+8 Da mass shift
Conditions	Molecular weight calculated from chemical formula C15H6D8O3 vs. C15H14O3.

Why This Matters

This mass shift is a prerequisite for using the compound as an internal standard in any quantitative MS-based analytical method targeting 4,4'-dimethoxybenzophenone.

• [1] Kuujia.com. (n.d.). Cas no 350818-55-2 (4,4'-Dimethoxybenzophenone-d8 (rings-d8)). Retrieved April 23, 2026. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Retrieved April 23, 2026. View Source

Chromatographic Isotope Effect and Quantitation Bias

A systematic 2023 study published in the Journal of Analytical Toxicology compared the analytical performance of deuterated (2H) SIL-ISs to non-deuterated (13C/15N) SIL-ISs for quantifying urinary biomarkers. The study found that the deuterated IS (2MHA-[2H7]) eluted approximately 1.8 seconds earlier than the unlabeled analyte and the 13C-labeled IS, and this non-coelution resulted in a significant average quantitation bias of -59.2% for urinary concentrations when compared to the 13C-labeled IS [1]. This class-level finding underscores the critical need to validate the co-elution and matrix effect compensation of any new deuterated IS, including Bis(4-Methoxyphenyl)methanone-d8, for its specific analyte and matrix.

Quantitation bias risk

Class-level

−59.2% Bland-Altman bias reported for a deuterated IS vs 13C-IS in urinary biomarker analysis

Supports need for co-elution and matrix-effect validation

Retention shift ~1.8 s earlier; class-level, not compound-specific

Evidence Dimension	Quantitation Bias from Deuterium-Induced Chromatographic Shift
Target Compound Data	Expected to exhibit a small negative retention time shift and potential for matrix-effect-induced quantitation bias relative to the unlabeled analyte.
Comparator Or Baseline	13C-labeled internal standard (2MHA-[13C6])
Quantified Difference	For 2MHA, deuterated IS showed a -59.2% Bland-Altman bias and -38.4% spike accuracy bias relative to 13C-IS. Retention time shift was ~1.8 seconds earlier for the deuterated IS.
Conditions	LC-ESI-MS/MS analysis of urinary 2-methylhippuric acid (2MHA).

Why This Matters

This evidence highlights that procurement of Bis(4-Methoxyphenyl)methanone-d8 should be accompanied by a plan for rigorous method validation to assess its specific chromatographic behavior and potential for matrix-effect-induced bias in the intended application.

• [1] Bhandari, D., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source

Commercial Availability and Isotopic Purity

Unlike a custom-synthesized internal standard where isotopic enrichment must be verified independently, Bis(4-Methoxyphenyl)methanone-d8 is a catalog item from multiple vendors with a defined minimum isotopic enrichment. For instance, C/D/N Isotopes lists this compound with a specified isotopic purity of 98 atom % D . This established specification provides a baseline for method development and ensures batch-to-batch consistency, which is a critical procurement factor for regulated or long-term studies.

Isotopic purity

Data to verify

≥98 atom % D (vendor specification)

Baseline for method reproducibility

Supplier data; independent verification recommended

Evidence Dimension	Isotopic Purity Specification
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Non-deuterated 4,4'-dimethoxybenzophenone (no isotopic purity specification)
Quantified Difference	Not applicable; a qualitative difference in specification.
Conditions	Product specification from commercial vendor C/D/N Isotopes.

Why This Matters

Procurement of a standard with a documented minimum isotopic purity is essential for ensuring the reliability and reproducibility of quantitative analytical methods.

Bis(4-Methoxyphenyl)methanone-d8 Application Scenarios

LC-MS/MS Quantitation of 4,4′-Dimethoxybenzophenone

For laboratories developing a quantitative LC-MS/MS assay to measure 4,4′-dimethoxybenzophenone (e.g., as a pharmaceutical intermediate, UV-absorber, or environmental contaminant) in complex matrices like plasma, urine, or tissue homogenates, Bis(4-Methoxyphenyl)methanone-d8 is the primary choice as a stable isotope-labeled internal standard. Its +8 Da mass shift ensures unambiguous mass spectrometric detection, a fundamental requirement for reliable quantitation [1]. However, as demonstrated by class-level evidence, deuterated ISs can exhibit a small chromatographic shift and may not fully compensate for all matrix effects, which can lead to quantitative bias [2]. Therefore, its procurement is most suitable for methods where this potential for bias is understood and will be rigorously evaluated during method validation, or for laboratories where the cost and lead time for a custom 13C-labeled analog are prohibitive [3].

Isotopic Tracing of 4,4′-Dimethoxybenzophenone

In research focused on the environmental fate, metabolic degradation pathways, or reaction mechanisms of 4,4′-dimethoxybenzophenone, Bis(4-Methoxyphenyl)methanone-d8 serves as a valuable tracer molecule. The incorporation of eight deuterium atoms on the aromatic rings creates a distinct isotopic signature that can be tracked using mass spectrometry without introducing radioactivity. This application leverages the compound's isotopic labeling for precise monitoring, a function a non-deuterated analog cannot perform [1].

NMR Spectroscopy of 4,4′-Dimethoxybenzophenone

Bis(4-Methoxyphenyl)methanone-d8 is a useful reagent for Nuclear Magnetic Resonance (NMR) spectroscopy studies involving 4,4′-dimethoxybenzophenone. The deuteration of the aromatic rings simplifies the proton NMR spectrum by eliminating the signals from the ring protons, thereby reducing spectral crowding and interference from protonated solvents. This provides sharper, more easily interpretable signals for the remaining protons (e.g., the methoxy groups), a specific advantage for detailed structural or interaction studies that cannot be achieved with the fully protonated compound [1].

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in research matrices

+8 Da isotopic mass shift for selective MS detection

Co-elution and matrix-effect compensation validation

Isotopic tracing studies

Deuterium label for MS-based tracking without radioactivity

Metabolic or reaction pathway interpretation

NMR structural studies

Ring deuteration for simplified proton spectra

Spectral assignment and structural confirmation

• [1] Kuujia.com. (n.d.). Cas no 350818-55-2 (4,4'-Dimethoxybenzophenone-d8 (rings-d8)). Retrieved April 23, 2026. View Source
• [2] Bhandari, D., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source
• [3] Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. View Source